The addition of fly ash from thermal power plants (TPP) and chemical additives, such as polycondensation products of acetone and formaldehyde, is an effective and economical method for increasing the strength and durability of building materials, in particular concrete. Fly ash added to the concrete and mortars at 10%–15% does not reduce their technical properties, while polycondensation products of acetone and formaldehyde plasticize and accelerate the hardening process of concrete. The study aims to substantiate the possibility of obtaining concrete on dense aggregates with a high content of fly ash through the use of polycondensation products of acetone and formaldehyde as additives, which are highly soluble in water and polyfunctional. The strength indicators were determined using standard methods. The study has shown quantitative changes in the properties of the fly ash-concrete mixture, improvement of its physical and technical characteristics, and durability of the fly ash concrete with the addition of polycondensation products of acetone and formaldehyde. In the present study, the authors determine the effect of fly ash addition on the properties of a concrete mixture, as well as the maximum possible content of fly ash that can be added to concrete to maximize certain properties required of the mixture; additionally, the same action is conducted with the addition of polycondensation products of acetone and formaldehyde concomitant with the addition of fly ash.

A lumen efficiency (LE) simulation model with the Monte Carlo method is introduced to the white-light-emitting diode devices that utilize the red LED (light-emitting diode) dyes instead of red-emitting phosphors (R-WLEDs). By simulating this model, the desirable spectrum-related indices and photometric efficiencies, which are adequate for superior chromatic consistency (or R f > 97), can be accomplished for R-WLEDs under the correlated color temperature (CCT) range of 5000–8000 K. The structure of the R-LED has LEDs in red and blue colors (650 nm and 448 nm) combined with phosphors possessing yellow and green emissions (586 nm and 507 nm). In comparison with pc-WLEDs (WLEDs operating with conversion phosphors) and QD-WLEDs (WLED devices with quantum dots), pc/R-WLED devices could present its outperformance to the others and become a promising way to achieve remarkable chromatic generation, particularly under the condition of small color temperature limit, and act as a substitute for the pc-WLED devices.

Formamidinium lead tribromide (FAPbBr3) perovskite quantum dot (PQ-Dot) solution was incorporated in a polymer sol, which was used to fabricate solid nanocomposite rods and disks. The solid nanocomposite samples were studied by different characterization techniques. The absorption, emission, and excitation spectra of the PQ-Dot in the solid rods/disks were quite significant as compared to the spectra of the PQ-Dot solution. Scanning electron microscopy (SEM) was used to inspect the structural morphology of the PQ-Dot in the solid environment. The PQ-Dot particles were evidently present in the solid matrix and were confirmed by the SEM images and energy dispersive X-ray spectroscopy (EDX) spectra. The size of the PQ-Dots was examined by transmission electron microscopy (TEM). The majority of the particles were about 3–8 nm in size. The spontaneous and stimulated emission profiles of the solid composite rods/disks were studied using pumping energy ranging from 2 μJ to 18 μJ from a high-power picosecond neodymium-doped yttrium aluminum garnet (Nd:YAG) tunable laser system. The observed emission signal was quite significant. The emission peak of the PQ-Dot solution had a slight change when it was included in the solid matrix. Amplified spontaneous emission (ASE) behavior was obtained from the PQ-Dot composite rod. The ASE peaks were quite steady at different levels of excitation energy. ASE was achieved at low threshold energy. The composite rod with ASE behavior indicates that it is a promising composite material that can be used to achieve lasing in the future. The ASE obtained from the composite rods/disks may improve to achieve lasing if a high concentration of PQ-Dot solution is used in the matrix.

This article is devoted to research of the tribosynthesis mechanism of antifriction films and their influence on the functional properties of antifriction composites based on copper alloyed with nickel and molybdenum with the CaF2 solid lubricant additions for operation at rotation speeds of 3,000–7,000 rph and increased loads of 3.0–5.0 MPa in air. Studies have shown that antifriction films are complex, dynamically changing formations on the surfaces of the composite and counterface, developing according to the bifurcation mechanism. The antifriction layer is decisive in the formation of the friction pair's tribological high-level properties, which provide the self-lubrication mode of the friction unit. The formation and permanent presence of the anti-seize film is associated with a balanced wear rate of the film and its constant formation again on these worn areas at rotation speeds of up to 7,000 rph and loads of up to 5.0 MPa. Due to the steady self-lubrication mechanism, the copper-based composite has significant advantages over cast bronze CuSn5ZnPb, which can only work with liquid lubrication in the friction units of printing machines. The performed studies make it possible to choose rational modes for operation of new high-speed antifriction Cu-composites based on the friction films analysis, predicting their high functional properties.

The energy transfer process of selective laser melting (SLM) is highly complex. In this work, experiments were carried out to study the effects of SLM on the microstructure and mechanical properties of 18Ni300 martensitic steel. With the increase in laser power, the grain size of the cladding layer decreases and the microstructure becomes dense. The side hardness is higher than upper surface hardness, and the tensile strength and elongation both increase first and then decrease. When the laser power is 300 W and the scanning speed is 1,000 mm/s, the comprehensive mechanical properties are the best, as the tensile strength, microhardness, elongation at break, and elongation after fracture are 1,217 MPa, 37.5%, 37.6%, and 8.93%, respectively. EBSD (Electron Backscatter Diffraction) shows that columnar crystals grow along the growth direction (z direction) in XOZ and YOZ planes, and the grains show weak texture. There are many small-angle grain boundaries, and the grain sizes are <10 μm.

Failure starts with creation of a crack, then the propagation of the crack and eventually the fracture of the material. Furthermore, material selection, geometry, processing and residual stresses are critical factors that may contribute to uncertainty and prospective failure mechanisms in engineering. These issues may also arise in computational analysis, a problematic model, for instance, a three-dimensional surface fracture that may necessitate numerous degrees of freedom during analysis. However, considering the multiple incidents of material failure, detailed analysis and efforts to prevent premature material failure for safety and engineering integrity can be carried out. Thus, the objective of this study is to model crack growth in a surface-cracked structure. Aluminium alloy 7075-T6 was the material of interest in this study. The S-version finite element method (SFEM) was used to study fracture propagation. The numerical approach developed in this research was the probabilistic SFEM. Instead of mesh rebuilding, a typical finite element approach, the SFEM uses global–local element overlay method to create a fatigue crack growth model, which was then used for crack research. Empirical computation and previous experimental data were used to evaluate the stress intensity factor (SIF), surface crack growth and fatigue life. The SIF was determined using a virtual crack closure method (VCCM). In addition, the probabilistic approach is also a critical method to generate random parameters, such as Monte Carlo and bootstrap methods. The SIF, fatigue life and surface crack growth were validated and deemed to be within the acceptable range.

In a vacuum environment, when ZnO is prepared using the chemical vapor deposition method and the molecular beam epitaxial growth method, H-gap impurities inevitably remain in the ZnO system, which is often ignored. The study of Zn vacancies under experimental conditions poses a challenge. Second, as an n-type semiconductor, ZnO is characterized by a self-compensation of natural donor defects and poor stability, which severely limit the acquisition of p-type ZnO. Based on the above problems, the conductive properties of S/Se/Te doped and VZn-Hi coexisting ZnO were investigated by first principle to acquire high-stability and high-quality p-ZnO. The study found that Zn35SO35, Zn35SeO35, and Zn35SHiO35 all have good p-type conductivity, which can effectively improve hole mobility and electrical conductivity. Among them, Zn35SO35 has the largest hole concentration at 2.80×1021 cm−3, as well as the best conductivity. The choice of Zn35SO35 provides a reference for obtaining new high-quality p-type ZnO semiconductors.

The recycling methods used in the construction and repairing of asphalt concrete pavements are being constantly improved, and the improvements mostly fall under one of the following common avenues of innovation: developing new binders based on bitumen and cement; developing new varieties of asphalt concrete and other materials having an equivalent utility and function; and developing additives that can be used in the production of new types of binders that can enhance the performance properties of the pavements. This article aims to develop the composition and determine the physical-mechanical and structural-rheological properties of asphalt concrete reclaimed by the hot recycling method and reinforced by fiber of fly ash from thermal power plants (TPP). The author of this article developed a mechanism for the interaction between fiber and bitumen in asphalt binder and acquired an optimum composition of hot granular asphalt concrete. During the research, the author evaluated the utility of fiber used as an additive in reclaimed asphalt concrete, studied its effect on the properties of hot reclaimed asphalt concrete, and examined the technological and performance properties and durability of the material obtained. The fiber of fly ash used in the hot recycling method made it possible to reduce the cost and ensure the high quality and durability of the structural layer of road pavement. Our experiments with analyses of the obtained composition indicated that employing it in the construction of the structural layer of road payment would result in superior structural integrity. Hot recycling made it possible to obtain thick bound layers characterized by the homogeneity of the material. For the first time, the author studied the effect of using fiber of fly ash from Chinese TPP in hot reclaimed asphalt concrete, and the results have proved the rationality of using this composition.

Considering the serious wear of disk cutters in tunnel project and the low prediction accuracy of existing methods, a new method for wear prediction of disk cutters from an energy perspective was proposed. Based on contact mechanics, the rock breaking process of cutters was analyzed, and the combined action of sliding and rolling friction was considered. Furthermore, the wear prediction model of disk cutters was established, which realized the predicted wear of disk cutters under different geological conditions throughout the construction line. In addition, considering the influence of penetration on the wear prediction model, the predicted wear values under different penetrations were obtained, and their average values were taken as the predicted wear values of disk cutters considering penetration. Finally, the predicted wear values were compared with the actual wear value of disk cutters. The results showed that the average relative error between the predicted wear value of disk cutters considering sliding and rolling friction and the actual wear data was 12.8%. The average relative error between the predicted value of wear considering only sliding friction and the actual value of disk cutters is 18.3%. The average relative error between the predicted value of disk cutter wear considering penetration and the actual wear data was 12.2%, which proved the feasibility and accuracy of the prediction model. Meanwhile, it is more accurate than the model only considering sliding friction. The research results provided a scientific theoretical basis for the design of a tool change scheme in tunnel construction.

This study investigates the optimal conditions to deposit a thermal barrier coating using micro- and nanopowders in the air plasma spraying (APS) process. The influence of the APS process parameters on the thickness, porosity and hardness of the yttria-stabilized zirconia (YSZ; ZrO2 × 8Y2O3) coatings deposited with a single-electrode plasma gun was determined. The temperature and velocity of melted particles were determined by the DPV diagnostic system to decrease the number of experimental processes. The current and H2 flow rate were changed in this research. Metco-6700 YSZ micropowder has already been used in plasma spray physical vapor deposition. The results of this study suggest the possibility of using it for APS. The particles of this powder are characterized by high temperature (2,700°C–2,900°C) and high speed (>380 m/s). The highest thickness of the coating was obtained with 6 NLPM (normal liter per minute) H2 flow and 800 A current. Difficulties were observed with the feeding of the powder particles at higher H2 flow. The results showed that using APS, deposition of Metco-6609, a nanopowder normally used in suspension plasma spraying, is possible. In this research, this powder was fed using a carrier gas. The coatings were around 40 μm thick and had high porosity. The lowest porosity of the coating was obtained at a current of 600 A and H2 flow rate of 12 NLPM. In the coatings, unmelted spherical particles were also visible.